Cas no 2227641-52-1 ((1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol)

• Product Name: (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol
• CAS No: 2227641-52-1
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 6122645
• PubChem ID: 165660539
• Update Time: 2025-05-20

(1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol
• 2227641-52-1
• (1S)-1-[3-(difluoromethyl)-1-methyl-1H-pyrazol-4-yl]ethan-1-ol
• EN300-1969056

• Inchi： 1S/C7H10F2N2O/c1-4(12)5-3-11(2)10-6(5)7(8)9/h3-4,7,12H,1-2H3/t4-/m0/s1
• InChI Key： XEDNCWAHQUGGFU-BYPYZUCNSA-N
• SMILES： FC(C1C(=CN(C)N=1)[C@H](C)O)F

Computed Properties

• Exact Mass: 176.07611927g/mol
• Monoisotopic Mass: 176.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol

Comprehensive Overview of (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol (CAS No. 2227641-52-1)

The compound (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol (CAS No. 2227641-52-1) is a chiral pyrazole derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and methyl substituents, contribute to its biological activity and stability. Researchers and industry professionals are increasingly interested in this compound due to its versatility and potential as a building block for more complex molecules.

One of the key reasons for the growing interest in (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol is its role in the development of novel antifungal agents. The difluoromethyl group is known to enhance the bioavailability and metabolic stability of compounds, making it a valuable moiety in drug design. Recent studies have highlighted its efficacy against resistant fungal strains, a topic of high relevance given the global rise in antimicrobial resistance (AMR).

In addition to its pharmaceutical applications, (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol has shown promise in agrochemical research. The compound's ability to act as an intermediate in the synthesis of crop protection agents has garnered attention from agrochemical companies. With the increasing demand for sustainable farming solutions, this compound aligns well with the industry's focus on eco-friendly pesticides and herbicides.

The synthesis of (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol involves advanced chiral chemistry techniques, which are critical for achieving high enantiomeric purity. This aspect is particularly important for pharmaceutical applications, where the stereochemistry of a compound can significantly impact its efficacy and safety. Researchers are exploring various catalytic methods to optimize the production process, reducing costs and environmental impact.

Another area of interest is the compound's potential in neurological research. Preliminary studies suggest that derivatives of (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol may interact with specific neurotransmitter systems, opening avenues for the development of treatments for neurodegenerative diseases. This aligns with the current focus on brain health and the search for innovative therapies for conditions like Alzheimer's and Parkinson's disease.

From a commercial perspective, the demand for (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol is expected to grow, driven by its diverse applications. Suppliers and manufacturers are investing in scalable production methods to meet the needs of the pharmaceutical and agrochemical sectors. The compound's patent status and regulatory approvals are also critical factors influencing its market trajectory.

In conclusion, (1S)-1-3-(difluoromethyl)-1-methyl-1H-pyrazol-4-ylethan-1-ol (CAS No. 2227641-52-1) represents a versatile and valuable compound with broad applications in drug discovery, agrochemical development, and beyond. Its unique chemical properties and potential to address pressing global challenges, such as AMR and sustainable agriculture, make it a compound worth watching in the coming years.